Cas no 65369-21-3 (methyl 4-hydroxythiophene-3-carboxylate)

• Product Name: methyl 4-hydroxythiophene-3-carboxylate
• CAS No: 65369-21-3
• MF: C₆H₆O₃S
• MW: 158.175040721893
• CID: 2793827
• PubChem ID: 12520007
• Update Time: 2025-06-10

methyl 4-hydroxythiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-hydroxythiophene-3-carboxylate
• methyl 4-hydroxy-3-thiophenecarboxylate;4-hydroxy-thiophene-3-carboxylic acid methyl ester;3-hydroxy-4-methoxycarbonylthiophene;3-Thiophenecarboxylic acid,4-hydroxy-,methyl ester;4-hydroxy-3-methoxycarbonylthiophene;4-hydroxy-3-thiophenecarboxylic acid,methyl ester;methyl 4-hydroxy-3-thenoate;3-hydroxy-thiophene-4-carboxylic acid methyl ester;
• methyl 4-hydroxy-3-thiophenecarboxylate
• DTXSID10501154
• 4-hydroxy-thiophene-3-carboxylic acid methyl ester
• 65369-21-3
• SCHEMBL8197514
• 3-hydroxy-thiophene-4-carboxylic acid methyl ester
• Methyl4-hydroxythiophene-3-carboxylate
• 3-hydroxythiophene-4-carboxylic acid methyl ester
• LYDBGZWFDPWYOF-UHFFFAOYSA-N
• DB-417362
• EN300-7148823
• Z3242697707
• 3-Thiophenecarboxylic acid, 4-hydroxy-, methyl ester
• G73167
• QCA36921
• 859-108-9
• DTXCID70451964

• Inchi： 1S/C6H6O3S/c1-9-6(8)4-2-10-3-5(4)7/h2-3,7H,1H3
• InChI Key： LYDBGZWFDPWYOF-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)OC)=C1)O

Computed Properties

• Exact Mass: 158.00400
• Monoisotopic Mass: 158.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.77000
• LogP: 1.24030

Additional information on methyl 4-hydroxythiophene-3-carboxylate

Recent Advances in the Application of Methyl 4-Hydroxythiophene-3-Carboxylate (CAS: 65369-21-3) in Chemical Biology and Pharmaceutical Research

Methyl 4-hydroxythiophene-3-carboxylate (CAS: 65369-21-3) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its thiophene core and functional hydroxyl and carboxylate groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting infectious diseases, cancer, and metabolic disorders.

One of the most notable advancements in the use of methyl 4-hydroxythiophene-3-carboxylate is its role in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against bacterial enzymes involved in antibiotic resistance. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, leading to the identification of several promising candidates for further preclinical evaluation.

In addition to its antimicrobial potential, methyl 4-hydroxythiophene-3-carboxylate has also been explored as a building block for anticancer agents. A recent report in Bioorganic & Medicinal Chemistry Letters described the synthesis of thiophene-based analogs that selectively target cancer cell lines with minimal toxicity to normal cells. The study emphasized the compound's ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in various cancers.

Another emerging application of methyl 4-hydroxythiophene-3-carboxylate is in the field of metabolic disease research. A 2022 publication in ChemMedChem revealed that this compound can be functionalized to act as a modulator of glucose metabolism. The researchers designed a series of derivatives that exhibited significant hypoglycemic effects in animal models, suggesting their potential as lead compounds for the treatment of type 2 diabetes.

From a synthetic chemistry perspective, recent developments have focused on improving the efficiency and scalability of methyl 4-hydroxythiophene-3-carboxylate production. A 2023 study in Organic Process Research & Development introduced a novel catalytic method that significantly reduces the number of steps required for its synthesis, thereby lowering production costs and environmental impact. This advancement is expected to facilitate broader adoption of the compound in industrial and academic settings.

Despite these promising developments, challenges remain in the clinical translation of methyl 4-hydroxythiophene-3-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further optimization and in-depth pharmacological studies. However, the compound's structural versatility and demonstrated bioactivity make it a valuable scaffold for future drug discovery efforts.

In conclusion, methyl 4-hydroxythiophene-3-carboxylate (CAS: 65369-21-3) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its diverse applications, ranging from antimicrobial and anticancer agents to metabolic modulators, underscore its potential as a key player in the development of next-generation therapeutics. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.